Cas no 1805546-23-9 (4-(Difluoromethyl)-2-iodo-3-nitropyridine-5-carbonyl chloride)

• Product Name: 4-(Difluoromethyl)-2-iodo-3-nitropyridine-5-carbonyl chloride
• CAS No: 1805546-23-9
• MF: C₇H₂ClF₂IN₂O₃
• MW: 362.456659793854
• CID: 4894465
• Update Time: 2025-06-13

4-(Difluoromethyl)-2-iodo-3-nitropyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-iodo-3-nitropyridine-5-carbonyl chloride

• Inchi： 1S/C7H2ClF2IN2O3/c8-5(14)2-1-12-7(11)4(13(15)16)3(2)6(9)10/h1,6H
• InChI Key： IMYFMAZGZRTIBE-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(F)F)C(C(=O)Cl)=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 2.5
• Topological Polar Surface Area: 75.8

Additional information on 4-(Difluoromethyl)-2-iodo-3-nitropyridine-5-carbonyl chloride

Comprehensive Overview of 4-(Difluoromethyl)-2-iodo-3-nitropyridine-5-carbonyl chloride (CAS No. 1805546-23-9)

The compound 4-(Difluoromethyl)-2-iodo-3-nitropyridine-5-carbonyl chloride (CAS No. 1805546-23-9) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and iodo substituents, make it a valuable building block for synthesizing novel bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and material science, particularly in the development of fluorinated pyridine derivatives.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability in drug design. The presence of the nitro and carbonyl chloride groups in this molecule further expands its utility in nucleophilic substitution and condensation reactions. This aligns with the growing interest in heterocyclic chemistry, a trending topic in organic synthesis forums and academic publications. Users often inquire about the synthetic routes and handling precautions for such intermediates, reflecting the need for detailed technical guidance.

The CAS No. 1805546-23-9 is particularly noteworthy for its role in cross-coupling reactions, a hot topic in catalytic chemistry. Palladium-catalyzed couplings involving iodo-substituted pyridines are widely explored for constructing complex architectures. This compound’s electron-withdrawing properties also make it a candidate for studying structure-activity relationships (SAR) in medicinal chemistry. Searches for pyridine carbonyl chloride derivatives often lead to discussions about its reactivity and potential as a precursor for amide or ester formation.

From an industrial perspective, scalability and purity are critical concerns. Suppliers and researchers emphasize the importance of high-purity intermediates like 4-(Difluoromethyl)-2-iodo-3-nitropyridine-5-carbonyl chloride to ensure reproducibility in downstream applications. Environmental and regulatory trends also influence its use, with a focus on green chemistry and sustainable synthesis methods. Queries about alternative solvents or catalytic systems for its production are common in scientific databases.

In summary, 4-(Difluoromethyl)-2-iodo-3-nitropyridine-5-carbonyl chloride represents a versatile tool for chemists exploring fluorine chemistry and nitropyridine transformations. Its integration into modern synthetic workflows underscores the intersection of innovation and practicality, addressing both academic curiosity and industrial needs. As research into targeted therapies and agrochemicals advances, this compound is poised to remain a focal point in cutting-edge chemical development.